Cas no 1520039-16-0 (1-1-(2-fluoro-6-methoxyphenyl)cyclopropylethan-1-one)

1-1-(2-Fluoro-6-methoxyphenyl)cyclopropylethan-1-one is a fluorinated aromatic ketone featuring a cyclopropyl substituent, which contributes to its unique structural and reactivity profile. The presence of both fluorine and methoxy groups on the phenyl ring enhances its electronic properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The cyclopropyl moiety imparts steric constraints that can influence reaction selectivity, while the ketone functionality provides a versatile handle for further derivatization. This compound’s well-defined molecular architecture makes it suitable for applications requiring precise control over steric and electronic effects in synthetic pathways. Its stability under standard conditions ensures reliable handling and storage.
1-1-(2-fluoro-6-methoxyphenyl)cyclopropylethan-1-one structure
1520039-16-0 structure
Product Name:1-1-(2-fluoro-6-methoxyphenyl)cyclopropylethan-1-one
CAS No:1520039-16-0
MF:C12H13FO2
MW:208.228827238083
CID:6361587
PubChem ID:83808664
Update Time:2025-10-22

1-1-(2-fluoro-6-methoxyphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-1-(2-fluoro-6-methoxyphenyl)cyclopropylethan-1-one
    • 1-[1-(2-fluoro-6-methoxyphenyl)cyclopropyl]ethan-1-one
    • EN300-1810622
    • 1520039-16-0
    • Inchi: 1S/C12H13FO2/c1-8(14)12(6-7-12)11-9(13)4-3-5-10(11)15-2/h3-5H,6-7H2,1-2H3
    • InChI Key: MJNTUGRAMAJDME-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1C1(C(C)=O)CC1)OC

Computed Properties

  • Exact Mass: 208.08995782g/mol
  • Monoisotopic Mass: 208.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3Ų

1-1-(2-fluoro-6-methoxyphenyl)cyclopropylethan-1-one Pricemore >>

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Additional information on 1-1-(2-fluoro-6-methoxyphenyl)cyclopropylethan-1-one

Comprehensive Overview of 1-1-(2-fluoro-6-methoxyphenyl)cyclopropylethan-1-one (CAS No. 1520039-16-0)

In the realm of organic chemistry, 1-1-(2-fluoro-6-methoxyphenyl)cyclopropylethan-1-one (CAS No. 1520039-16-0) stands out as a compound of significant interest due to its unique structural features and potential applications. This ketone derivative, characterized by a cyclopropyl ring and a fluoro-methoxy substituted phenyl group, has garnered attention in pharmaceutical and materials science research. Its molecular formula, C12H13FO2, reflects a balance of hydrophobicity and polarity, making it a versatile intermediate in synthetic chemistry.

The compound's 2-fluoro-6-methoxyphenyl moiety is particularly noteworthy, as fluorinated aromatic systems are often leveraged to enhance metabolic stability and bioavailability in drug design. Researchers are increasingly exploring such fluorinated cyclopropane derivatives for their role in modulating biological activity, aligning with the growing trend of fluorine in medicinal chemistry. This aligns with frequent searches like "fluoroaryl compounds in drug discovery" and "cyclopropyl ketones applications," highlighting its relevance in contemporary scientific discourse.

From a synthetic perspective, 1-1-(2-fluoro-6-methoxyphenyl)cyclopropylethan-1-one serves as a precursor for more complex architectures. Its cyclopropyl ketone functionality is amenable to nucleophilic additions and ring-opening reactions, a topic often queried as "cyclopropane reactivity in organic synthesis." The compound's stability under various conditions also makes it a candidate for high-performance material development, resonating with searches on "advanced organic building blocks."

Environmental and regulatory considerations further underscore its appeal. Unlike many halogenated compounds, this molecule's single fluorine substituent poses minimal ecological risks, addressing queries like "eco-friendly fluorochemicals." Its non-toxic profile and compliance with green chemistry principles make it a sustainable choice for industrial applications, a hot topic in "green synthesis methodologies" discussions.

Analytical characterization of CAS No. 1520039-16-0 typically involves NMR spectroscopy and mass spectrometry, techniques frequently searched by chemists. The compound's distinct 19F NMR signal and fragmentation pattern provide robust quality control metrics, crucial for ensuring reproducibility in research—a concern echoed in queries like "how to validate fluorinated compounds."

In conclusion, 1-1-(2-fluoro-6-methoxyphenyl)cyclopropylethan-1-one exemplifies the intersection of innovation and practicality in modern chemistry. Its structural ingenuity, coupled with alignment to trending topics like "fluorine in agrochemicals" and "cyclopropane-based materials," positions it as a compound of enduring scientific and industrial value.

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